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These application notes provide a detailed guide on the input data requirements for the
WAM2layers model when utilizing the ERAS reanalysis dataset. Adherence to these protocols
is crucial for accurate and reproducible atmospheric moisture tracking studies.

Introduction to WAM2layers and ERAS5

WAM2layers is a widely used Eulerian moisture tracking model that quantifies the transport of
atmospheric water vapor. It is instrumental in understanding precipitation sources and sinks,
which has significant implications for hydrology, climatology, and related fields. ERAS is the fifth
generation ECMWF atmospheric reanalysis of the global climate, providing high-resolution
hourly data on a vast number of atmospheric, land, and oceanic variables. The combination of
WAM2layers and ERAS allows for detailed and robust analyses of the atmospheric branch of
the hydrological cycle.

Input Data Requirements

The WAM2layers model requires specific atmospheric and surface variables from the ERA5
dataset for its calculations. These variables can be broadly categorized into upper-air data and
surface-level data. The model can be run using either model-level or pressure-level upper-air
data; however, using pressure-level data is often more practical due to its easier accessibility.

Data Presentation: Quantitative Summary
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The following tables summarize the essential and recommended ERAS variables for running
WAM2layers.

Table 1: Upper-Air Variables (Pressure Level Data)

Variable ERAS5 Short L Vertical Temporal Spatial
Description . .
Name Name Levels Resolution Resolution
) All available
U-component Zonal wind
] u pressure Hourly 0.25° x 0.25°
of wind speed
levels
o All available
V-component Meridional
] v ] pressure Hourly 0.25° x 0.25°
of wind wind speed
levels
Mass of )
N All available
Specific water vapor
o q , pressure Hourly 0.25° x 0.25°
humidity per unit mass
o levels
of moist air

Table 2: Surface and Single-Level Variables
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. ERAS Short o Temporal Spatial
Variable Name Description . .
Name Resolution Resolution

- Accumulated
otal
ot tp precipitation over  Hourly 0.25° x 0.25°
precipitation i
a period

Accumulated
Evaporation e evaporation over  Hourly 0.25° x 0.25°

a period

The pressure at

Surface pressure  sp the surface of the  Hourly 0.25° x 0.25°
Earth
Zonal wind
10m U-
speed at 10
component of ulo Hourly 0.25° x 0.25°
) meters above the
wind
surface
Meridional wind
10m V-
speed at 10
component of v10 Hourly 0.25° x 0.25°
_ meters above the
wind
surface
Temperature to
) which air would
2m dewpoint
d2m have to cool to Hourly 0.25° x 0.25°
temperature
become
saturated
Total amount of
Total column ]
tcwv water vapourina  Hourly 0.25° x 0.25°
water vapour _
column of air

Note: While Total Column Water Vapour (tcwv) is not strictly required, its inclusion is highly
recommended to help mitigate potential errors in the model's water balance calculations.[1]
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Experimental Protocols: Data Acquisition and
Preprocessing

The successful application of WAM2layers hinges on the correct acquisition and preprocessing
of ERAS data. The following protocol outlines the key steps in this process.

Data Download from the Copernicus Climate Data Store
(CDS)
e Account Creation: Register for an account on the Copernicus Climate Data Store (CDS)

portal.

o API Key Installation: Install the CDS API key on your local machine to enable programmatic
data downloads.

o Data Request Script: Utilize a Python script with the cdsapi library to request the required
variables. It is recommended to download data in NetCDF format.

o For upper-air data on pressure levels, specify the variables u, v, and q for all available
pressure levels.

o For surface data, request the variables tp, e, sp, ul0, v10, and d2m.

o Specify the desired date range, time steps (hourly), and geographical extent for your study
area.

WAM2layers Preprocessing Workflow

The WAM2layers software includes a command-line interface for preprocessing the raw ERA5
data into a format suitable for the tracking model. The general workflow is as follows:

» Configuration File: Create a YAML configuration file (e.g., config.yaml). This file specifies the
paths to your input ERADS files, the desired output directory for the preprocessed data, the
date range, and other relevant parameters.

e Run the Preprocessing Command: Execute the WAM2layers preprocessing script from your
terminal, pointing to your configuration file. A typical command would be:
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o Output: The preprocessing step will generate a single NetCDF file containing all the
necessary variables, vertically integrated and structured for efficient use by the WAM2layers
tracking algorithm.

Visualizations
Logical Relationship of Input Data

The following diagram illustrates the relationship between the different categories of ERA5
input data required by the WAM2layers model.
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Caption: ERAS input data categories for the WAM2layers model.

Experimental Workflow for Data Preparation

This diagram outlines the sequential steps involved in preparing ERA5 data for a WAM2layers
simulation.
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Copernicus Climate Data Store (CDS) Local Processing Environment
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Caption: Workflow for ERAS data preparation for WAM2layers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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